Cas no 1020970-70-0 (2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide)
![2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide structure](https://www.kuujia.com/scimg/cas/1020970-70-0x500.png)
2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-[(5-chloro-2-thienyl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]-
- 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide
-
- Inchi: 1S/C13H9ClF3NO3S2/c14-10-5-6-12(22-10)23(20,21)7-11(19)18-9-4-2-1-3-8(9)13(15,16)17/h1-6H,7H2,(H,18,19)
- InChI Key: SJIUXMGZIUNWIL-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1C(F)(F)F)(=O)CS(C1SC(Cl)=CC=1)(=O)=O
2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2986-0167-20μmol |
2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide |
1020970-70-0 | 90%+ | 20μl |
$79.0 | 2023-04-28 | |
Life Chemicals | F2986-0167-4mg |
2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide |
1020970-70-0 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
Life Chemicals | F2986-0167-5μmol |
2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide |
1020970-70-0 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
Life Chemicals | F2986-0167-30mg |
2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide |
1020970-70-0 | 90%+ | 30mg |
$119.0 | 2023-04-28 | |
Life Chemicals | F2986-0167-10mg |
2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide |
1020970-70-0 | 90%+ | 10mg |
$79.0 | 2023-04-28 | |
Life Chemicals | F2986-0167-3mg |
2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide |
1020970-70-0 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
Life Chemicals | F2986-0167-75mg |
2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide |
1020970-70-0 | 90%+ | 75mg |
$208.0 | 2023-04-28 | |
Life Chemicals | F2986-0167-50mg |
2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide |
1020970-70-0 | 90%+ | 50mg |
$160.0 | 2023-04-28 | |
Life Chemicals | F2986-0167-25mg |
2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide |
1020970-70-0 | 90%+ | 25mg |
$109.0 | 2023-04-28 | |
Life Chemicals | F2986-0167-100mg |
2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide |
1020970-70-0 | 90%+ | 100mg |
$248.0 | 2023-04-28 |
2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide Related Literature
-
Malti Bansal,Ritu Srivastava,C. Lal,M. N. Kamalasanan,L. S. Tanwar Nanoscale, 2009,1, 317-330
-
Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
-
Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
-
Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
Additional information on 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide
Research Briefing on 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide (CAS: 1020970-70-0)
In recent years, the compound 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide (CAS: 1020970-70-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique sulfonyl and trifluoromethyl functional groups, has shown promising potential in various therapeutic applications. The purpose of this briefing is to provide an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.
The synthesis of 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide involves a multi-step process that includes the sulfonylation of 5-chlorothiophene-2-thiol followed by amidation with 2-(trifluoromethyl)aniline. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, particularly the sulfonyl and trifluoromethyl groups, are believed to contribute to its bioactivity, including its ability to interact with specific protein targets.
One of the most notable findings in recent research is the compound's potential as an inhibitor of certain enzymes involved in inflammatory pathways. In vitro studies have demonstrated its efficacy in suppressing the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This suggests that 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide could be a candidate for the development of novel anti-inflammatory drugs. Additionally, preliminary data from animal models indicate that the compound exhibits good bioavailability and a favorable safety profile.
Beyond its anti-inflammatory properties, recent investigations have explored the compound's potential in oncology. Studies have shown that it can induce apoptosis in certain cancer cell lines, possibly through the modulation of apoptotic signaling pathways. The trifluoromethyl group, in particular, has been implicated in enhancing the compound's ability to penetrate cell membranes and interact with intracellular targets. These findings open new avenues for the development of targeted cancer therapies.
Despite these promising results, challenges remain in the clinical translation of 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Nevertheless, the compound's unique chemical properties and demonstrated bioactivity make it a valuable subject for ongoing research in the chemical biology and pharmaceutical fields.
In conclusion, 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide (CAS: 1020970-70-0) represents a promising candidate for therapeutic development, with potential applications in inflammation and oncology. Continued research into its mechanism of action, pharmacokinetics, and safety profile will be essential to fully realize its clinical potential. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of such compounds and their applications in medicine.
1020970-70-0 (2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(trifluoromethyl)phenyl]acetamide) Related Products
- 1396713-54-4(N'-(3-chloro-4-methylphenyl)-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide)
- 1485565-50-1(1-cyclohexyl-1H-1,2,3-triazole-4-carbaldehyde)
- 2034341-07-4(3-(2H-1,3-benzodioxol-5-yl)-1-(2,5-dimethylbenzoyl)pyrrolidine)
- 157047-98-8(Benzomalvin C)
- 136081-47-5(3-Acetyl-4-hydroxybenzene-1-sulfonamide)
- 90561-73-2(BENZENE, 1-(2-BROMO-1-METHYLETHYL)-4-FLUORO-)
- 2228333-51-3(2-fluoro-2-3-nitro-5-(trifluoromethyl)phenylethan-1-amine)
- 1384427-85-3(2-(4H-1,2,4-triazol-3-yl)propan-2-amine dihydrochloride)
- 2411280-16-3(1-{4-[(Oxiran-2-yl)methoxy]phenyl}pyrrolidine)
- 2126178-06-9(tert-butyl N-[(1-benzyl-6-fluoro-1,2,3,4-tetrahydroquinolin-3-yl)methyl]carbamate)




